Cas no 16939-67-6 (2,4,6-Cycloheptatrien-1-one,2-chloro-6-methyl-)

• Product Name: 2,4,6-Cycloheptatrien-1-one,2-chloro-6-methyl-
• CAS No: 16939-67-6
• MF: C₈H₇ClO
• MW: 154.593581438065
• CID: 121994
• PubChem ID: 12538197
• Update Time: 2025-04-18

2,4,6-Cycloheptatrien-1-one,2-chloro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Cycloheptatrien-1-one,2-chloro-6-methyl-
• 2,4,6-Cycloheptatrien-1-one, 2-chloro-6-methyl-
• 16939-67-6
• 2-Chloro-6-methylcyclohepta-2,4,6-trien-1-one

• Inchi： 1S/C8H7ClO/c1-6-3-2-4-7(9)8(10)5-6/h2-5H,1H3
• InChI Key： AMMHMEQVNCGLON-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=CC1=O

Computed Properties

• Exact Mass: 154.01861
• Monoisotopic Mass: 154.0185425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07